5-(Chloromethyl)-2,3-dimethylpyrazine

• CAS No.: 921040-01-9
• Molecular Formula: C7H9ClN2
• Molecular Weight: 156.61 g/mol
• IUPAC Name: 5-(chloromethyl)-2,3-dimethylpyrazine
• InChI: InChI=1S/C7H9ClN2/c1-5-6(2)10-7(3-8)4-9-5/h4H,3H2,1-2H3
• InChI Key: CAFLMPDTYAXKIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(N=C1C)CCl

Description

5-(Chloromethyl)-2,3-dimethylpyrazine is a useful research compound. Its molecular formula is C7H9ClN2 and its molecular weight is 156.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7.6 g (32.74 mmol) of trichloroisocyanuric acid are added, over 1 hour, to a solution, maintained at reflux, of 10 g of trimethylpyrazine (81.85 mmol) in 820 ml of dichloroethane. The reaction mixture is refluxed for 6 hours and then cooled to 20° C., stirred for a further 12 hours and filtered. The filtrate is concentrated under reduced pressure, taken up in 200 ml of ethyl ether, filtered again and then concentrated under reduced pressure. 9.6 g of methyldimethylpyrazine chloride are recovered in the form of a mixture, which is used without further purification in the following step.